Cas no 16754-73-7 (tert-Butyl 3-bromo-2-oxopropanoate)

• Product Name: tert-Butyl 3-bromo-2-oxopropanoate
• CAS No: 16754-73-7
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• MDL: MFCD12756186
• CID: 1027882
• PubChem ID: 13424471
• Update Time: 2025-04-20

tert-Butyl 3-bromo-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-2-oxopropanoate
• Propanoic acid, 3-bromo-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl bromopyruvate
• AKOS016003723
• BCP21750
• tert-butyl3-bromo-2-oxopropanoate
• DTXSID00540411
• 16754-73-7
• EN300-189460
• CS-0214738
• AS-44399
• MFCD12756186
• 3-Bromo-2-oxo-propanoic acid 1,1-dimethylethyl ester
• A3715
• SCHEMBL11389699

• MDL： MFCD12756186
• Inchi： 1S/C7H11BrO3/c1-7(2,3)11-6(10)5(9)4-8/h4H2,1-3H3
• InChI Key： FLTKVDFSOLXYOD-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 221.98900
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.29210

tert-Butyl 3-bromo-2-oxopropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives